Cas no 114362-46-8 (2-Piperazinone,3,6-bis(1-methylethyl)-, (3R,6S)-rel-)

• Product Name: 2-Piperazinone,3,6-bis(1-methylethyl)-, (3R,6S)-rel-
• CAS No: 114362-46-8
• MF: C₁₀H₂₀N₂O
• MW: 184.278602600098
• CID: 130394
• Update Time: 2024-01-24

2-Piperazinone,3,6-bis(1-methylethyl)-, (3R,6S)-rel- Chemical and Physical Properties

Names and Identifiers

• 2-Piperazinone,3,6-bis(1-methylethyl)-, (3R,6S)-rel-
• (3S,6R)-3,6-BIS(1-METHYLETHYL)
• (3S,6R)-3,6-di(propan-2-yl)piperazin-2-one
• Piperazinone, 3,6-bis(1-methylethyl)-, trans- (9CI)
• (+/-)-cis-3,6-diisopropylpiperazin-2-one
• AG-D-34599
• CTK4A8703
• Piperazinone, 3,6-bis(1-methylethyl)-,trans-(?A'A A'A currency)-
• (3S,6R)-3,6-BIS(1-METHYLETHYL)PIPERAZIN-2-ONE
• 2-Piperazinone, 3,6-bis(1-methylethyl)-, (3R,6S)-rel-

• Inchi： 1S/C10H20N2O/c1-6(2)8-5-11-9(7(3)4)10(13)12-8/h6-9,11H,5H2,1-4H3,(H,12,13)/t8-,9-/m1/s1
• InChI Key： AVSBPSCOEIECKF-RKDXNWHRSA-N
• SMILES： N1[C@@H](C(C)C)CN[C@H](C(C)C)C1=O

Computed Properties

• Exact Mass: 184.1577
• Monoisotopic Mass: 184.158
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1A^2

Experimental Properties

• Density: 0.924±0.06 g/cm3(Predicted)
• Boiling Point: 320.2±35.0 °C(Predicted)
• PSA: 41.13
• pka: 15.38±0.60(Predicted)